Cas no 1499006-62-0 (2-methoxy-2-methylpropanethioamide)

• Product Name: 2-methoxy-2-methylpropanethioamide
• CAS No: 1499006-62-0
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• MDL: MFCD21822077
• CID: 4602484
• PubChem ID: 79204096
• Update Time: 2025-08-05

2-methoxy-2-methylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-methylpropanethioamide

• MDL： MFCD21822077
• Inchi： 1S/C5H11NOS/c1-5(2,7-3)4(6)8/h1-3H3,(H2,6,8)
• InChI Key： WSPZLWZZANPTSV-UHFFFAOYSA-N
• SMILES： C(N)(=S)C(OC)(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 181.6±42.0 °C at 760 mmHg
• Flash Point: 63.7±27.9 °C
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

2-methoxy-2-methylpropanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on 2-methoxy-2-methylpropanethioamide

Introduction to 2-methoxy-2-methylpropanethioamide (CAS No. 1499006-62-0)

2-methoxy-2-methylpropanethioamide, with the chemical formula C₅H₁₁NO, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This thioamide derivative exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry. The compound’s molecular structure, characterized by a methoxy group and a thioamide moiety, contributes to its reactivity and potential biological activity.

The CAS number 1499006-62-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. As a member of the thioamide class, 2-methoxy-2-methylpropanethioamide possesses characteristics that are distinct from its peers, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological targets.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-methoxy-2-methylpropanethioamide and biological systems. These studies have highlighted its potential role as an intermediate in the synthesis of more complex molecules, including those with therapeutic implications. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile building block in organic synthesis.

One of the most compelling aspects of 2-methoxy-2-methylpropanethioamide is its potential application in the development of bioactive molecules. Researchers have been exploring its use as a precursor in the synthesis of peptides and protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The thioamide group in its structure is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity to biological targets.

Recent studies have also demonstrated the compound’s utility in material science applications. Its unique structural features allow it to be incorporated into polymers and coatings, imparting specific properties such as thermal stability and mechanical strength. These attributes make 2-methoxy-2-methylpropanethioamide a promising candidate for advanced material formulations used in industries ranging from aerospace to electronics.

The synthesis of 2-methoxy-2-methylpropanethioamide involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies, including catalytic processes and flow chemistry, have improved the efficiency and scalability of its production. These advancements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

In terms of biological activity, preliminary studies suggest that 2-methoxy-2-methylpropanethioamide may exhibit properties relevant to immunomodulation and anti-inflammatory responses. The presence of both methoxy and thioamide functional groups suggests potential interactions with enzymes and receptors involved in these pathways. Further investigation is warranted to elucidate its exact mechanism of action and therapeutic potential.

The compound’s stability under various environmental conditions is another area of interest. Research has shown that 2-methoxy-2-methylpropanethioamide maintains its integrity when exposed to light, heat, and moisture, making it suitable for long-term storage and transport. This stability is crucial for pharmaceutical applications where product integrity directly impacts efficacy.

From an industrial perspective, the demand for high-purity CAS no 1499006-62-0 underscores its importance in both research laboratories and manufacturing settings. Suppliers specializing in fine chemicals ensure that this compound meets stringent quality standards, catering to the needs of scientists and engineers who rely on it for their work.

The future prospects of 2-methoxy-2-methylpropanethioamide are bright, with ongoing research uncovering new applications and refining synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel compounds derived from this versatile intermediate.

In conclusion, 2-methoxy-2-methylpropanethioamide (CAS no 1499006-62-0) stands out as a compound with multifaceted potential across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features combined with recent advancements in chemical research position it as a cornerstone molecule for future discoveries.